Cas no 1780571-51-8 (1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one
• CAS No: 1780571-51-8
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 6404437
• PubChem ID: 84692362
• Update Time: 2025-10-28

1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1780571-51-8
• EN300-1906229
• 1-(3-bromopyridin-4-yl)-2-(methylamino)ethan-1-one
• 1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C8H9BrN2O/c1-10-5-8(12)6-2-3-11-4-7(6)9/h2-4,10H,5H2,1H3
• InChI Key： ONLMGFMFUXRHJQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(CNC)=O

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42Ų

Additional information on 1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one (CAS No. 1780571-51-8)

1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one is a complex organic compound with the CAS registry number 1780571-51-8. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring substituted with a bromine atom and a methylamino ketone group. The structure of this molecule is characterized by its pyridine ring, which is a six-membered aromatic ring containing one nitrogen atom, and the methylamino group, which introduces additional functional diversity to the molecule.

The synthesis of 1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one involves multi-step organic reactions, often utilizing intermediates such as bromopyridines and ketones. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such compounds, leveraging techniques like microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for various applications.

One of the most promising applications of 1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one lies in its potential as a pharmacological agent. Current research indicates that this compound exhibits antimicrobial properties, particularly against Gram-positive bacteria. Studies have shown that its pyridine moiety plays a crucial role in disrupting bacterial cell membranes, thereby inhibiting bacterial growth. Furthermore, the methylamino group contributes to hydrogen bonding interactions, which may enhance the compound's bioavailability and target specificity.

In addition to its antimicrobial activity, 1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one has shown potential in cancer therapy. Preclinical studies suggest that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT pathway. The bromine substitution on the pyridine ring is believed to enhance the compound's ability to penetrate cellular membranes, thereby increasing its efficacy in targeting malignant cells.

The pharmacokinetic profile of 1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one has also been extensively studied. Research indicates that this compound has a moderate absorption rate when administered orally, with significant bioavailability observed in preclinical models. Its half-life is relatively short, suggesting that sustained-release formulations may be necessary for clinical applications. However, further studies are required to optimize its pharmacokinetic properties for therapeutic use.

From an environmental perspective, the degradation pathways of 1-(3-Bromopyridin-4-yl)-2-(methylamino)ethan-1-one have been investigated under various conditions. Results indicate that this compound undergoes hydrolytic degradation in aqueous environments, particularly under alkaline conditions. The presence of light also accelerates its degradation, suggesting that photodegradation could be a significant pathway for its environmental fate.

In conclusion, 1-(3-Bromopyridin-4-yll)-2-(methylamino)ethan-l-one (CAS No. 178057l-l-l) is a versatile compound with potential applications in pharmacology and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development across multiple disciplines.